Cas no 2138129-35-6 (N-(2-methylpropyl)-4H,5H,6H-cyclopenta[d][1,2]oxazol-3-amine)

• Product Name: N-(2-methylpropyl)-4H,5H,6H-cyclopenta[d][1,2]oxazol-3-amine
• CAS No: 2138129-35-6
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6118498
• PubChem ID: 165867281
• Update Time: 2025-06-08

N-(2-methylpropyl)-4H,5H,6H-cyclopenta[d][1,2]oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methylpropyl)-4H,5H,6H-cyclopenta[d][1,2]oxazol-3-amine
• 2138129-35-6
• EN300-702258

• Inchi： 1S/C10H16N2O/c1-7(2)6-11-10-8-4-3-5-9(8)13-12-10/h7H,3-6H2,1-2H3,(H,11,12)
• InChI Key： BOXDJZNILKTROC-UHFFFAOYSA-N
• SMILES： O1C2CCCC=2C(=N1)NCC(C)C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.1Ų

Additional information on N-(2-methylpropyl)-4H,5H,6H-cyclopenta[d][1,2]oxazol-3-amine

Introduction to N-(2-methylpropyl)-4H,5H,6H-cyclopenta[d][1,2]oxazol-3-amine (CAS No. 2138129-35-6)

N-(2-methylpropyl)-4H,5H,6H-cyclopenta[d][1,2]oxazol-3-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 2138129-35-6, belongs to the class of oxazol derivatives, which are known for their diverse biological activities. The presence of a cyclopenta[d][1,2]oxazole core in its molecular structure imparts distinctive chemical and biological characteristics, making it a promising candidate for further research and development in medicinal chemistry.

The N-(2-methylpropyl) group attached to the oxazole ring introduces steric and electronic modifications that can influence the compound's interactions with biological targets. This modification is particularly intriguing because it can alter the compound's solubility, metabolic stability, and binding affinity to enzymes and receptors. Such structural features are critical in the design of novel therapeutic agents, as they can fine-tune the pharmacokinetic and pharmacodynamic profiles of a drug candidate.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of N-(2-methylpropyl)-4H,5H,6H-cyclopenta[d][1,2]oxazol-3-amine with greater accuracy. Studies have suggested that this compound may exhibit anti-inflammatory, antioxidant, and even anticancer properties. The oxazole ring is known to be a privileged scaffold in drug discovery, often found in molecules with therapeutic potential. The specific arrangement of atoms in N-(2-methylpropyl)-4H,5H,6H-cyclopenta[d][1,2]oxazol-3-amine may contribute to its ability to modulate various biological pathways.

One of the most exciting aspects of this compound is its potential application in the treatment of neurodegenerative diseases. Oxazole derivatives have been shown to interact with specific targets in the brain that are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The N-(2-methylpropyl) group may enhance the compound's ability to cross the blood-brain barrier, a crucial factor for drugs targeting central nervous system disorders. Preliminary studies using cell culture models have indicated that N-(2-methylpropyl)-4H,5H,6H-cyclopenta[d][1,2]oxazol-3-amine can protect against oxidative stress and inflammation associated with neurodegeneration.

The synthesis of N-(2-methylpropyl)-4H,5H,6H-cyclopenta[d][1,2]oxazol-3-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include cyclization reactions to form the oxazole ring and subsequent functionalization to introduce the N-(2-methylpropyl) group. Advances in synthetic methodologies have made it possible to produce this compound more efficiently and cost-effectively, paving the way for large-scale production if it proves successful in clinical trials.

From a regulatory perspective, N-(2-methylpropyl)-4H,5H,6H-cyclopenta[d][1,2]oxazol-3-amine is subject to standard guidelines for new drug candidates. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous safety assessments are essential steps before it can be considered for human use. The compound's potential benefits must be weighed against any potential risks identified during preclinical testing.

The future of N-(2-methylpropyl)-4H,5H,6H-cyclopenta[d][1,2]oxazol-3-amine lies in its continued investigation across multiple therapeutic areas. Researchers are exploring its interactions with various enzymes and receptors using cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies will provide valuable insights into how this compound functions at a molecular level and guide further development efforts.

In conclusion, N-(2-methylpropyl)-4H,5H,6H-cyclopenta[d][1,2]oxazol-3-amine represents a fascinating example of how structural modifications can lead to novel therapeutic agents. Its unique chemical properties and promising biological activities make it an attractive candidate for further research. As our understanding of disease mechanisms grows and new technologies emerge，this compound has the potential to play a significant role in addressing some of today's most challenging medical conditions.